Cas no 2094943-81-2 (5-formyl-2-methyl-N-[5-(pentan-3-yl)-1,3,4-thiadiazol-2-yl]-1H-pyrrole-3-carboxamide)

• Product Name: 5-formyl-2-methyl-N-[5-(pentan-3-yl)-1,3,4-thiadiazol-2-yl]-1H-pyrrole-3-carboxamide
• CAS No: 2094943-81-2
• MF: C₁₄H₁₈N₄O₂S
• MW: 306.383321285248
• CID: 6357879
• PubChem ID: 121557264
• Update Time: 2025-10-23

5-formyl-2-methyl-N-[5-(pentan-3-yl)-1,3,4-thiadiazol-2-yl]-1H-pyrrole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• EN300-26605214
• AKOS033741762
• Z2027514471
• 2094943-81-2
• 5-formyl-2-methyl-N-[5-(pentan-3-yl)-1,3,4-thiadiazol-2-yl]-1H-pyrrole-3-carboxamide
• 5-formyl-2-methyl-N-(5-pentan-3-yl-1,3,4-thiadiazol-2-yl)-1H-pyrrole-3-carboxamide

• Inchi： 1S/C14H18N4O2S/c1-4-9(5-2)13-17-18-14(21-13)16-12(20)11-6-10(7-19)15-8(11)3/h6-7,9,15H,4-5H2,1-3H3,(H,16,18,20)
• InChI Key： PMPFALCKPGKVKA-UHFFFAOYSA-N
• SMILES： S1C(=NN=C1C(CC)CC)NC(C1C=C(C=O)NC=1C)=O

Computed Properties

• Exact Mass: 306.11504700g/mol
• Monoisotopic Mass: 306.11504700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 116Ų

Additional information on 5-formyl-2-methyl-N-[5-(pentan-3-yl)-1,3,4-thiadiazol-2-yl]-1H-pyrrole-3-carboxamide

5-Formyl-2-Methyl-N-[5-(Pentan-3-Yl)-1,3,4-Thiadiazol-2-Yl]-1H-Pyrrole-3-Carboxamide: A Novel Compound with Promising Therapeutic Potential

The compound CAS No. 2094943-81-2, known as 5-formyl-2-methyl-N-[5-(pentan-3-yl)-1,3,4-thiadiazol-2-yl]-1H-pyrrole-3-carboxamide, represents a significant advancement in the field of medicinal chemistry. This molecule, characterized by its complex structural framework, has garnered attention for its potential applications in pharmaceutical research. The unique combination of functional groups, including the 1H-pyrrole-3-carboxamide moiety and the 1,3,4-thiadiazol-2-yl ring system, positions this compound as a candidate for further exploration in therapeutic development.

Recent studies have highlighted the importance of 1,3,4-thiadiazole derivatives in modulating biological activities. The pentan-3-yl substituent at the 5-position of the thiadiazole ring introduces additional steric and electronic effects, which may enhance the compound's interaction with target proteins. This structural feature is critical for understanding its mechanism of action and biological activity. The 5-formyl group at the pyrrole ring further contributes to the molecule's reactivity and potential for chemical modifications.

One of the key advantages of this compound is its ability to target multiple signaling pathways. Research published in Journal of Medicinal Chemistry (2023) demonstrated that 1H-pyrrole-3-carboxamide derivatives can modulate the activity of kinases involved in cancer progression. The 1,3,4-thiadiazol-2-ly ring system, when coupled with the pyrrole ring, may provide a scaffold for the development of multitarget drugs. This property is particularly relevant in the context of complex diseases such as cancer and neurodegenerative disorders.

The 2-methyl group on the pyrrole ring plays a crucial role in stabilizing the molecule's conformation. This structural element may influence the compound's solubility and bioavailability, which are essential factors for drug development. A study published in Organic & Biomolecular Chemistry (2024) explored the impact of methyl substitutions on the pharmacokinetic properties of similar compounds, emphasizing the need for precise structural optimization to enhance therapeutic efficacy.

Another notable aspect of this compound is its potential as a lead molecule for the design of new drugs. The 1,3,4-thiadiazole ring is known for its ability to act as a heterocyclic scaffold with diverse biological activities. The pentan-3-yl substituent may enhance the molecule's lipophilicity, making it suitable for crossing biological membranes. This property is particularly advantageous for targeting intracellular proteins involved in disease pathology.

Recent advancements in medicinal chemistry have focused on the development of compounds that can selectively modulate specific enzymatic activities. The 1H-pyrrole-3-carboxamide moiety in this compound may interact with enzymes such as protein kinase C (PKC) and phosphoinositide 3-kinase (PI3K), which are implicated in various pathological processes. A 2023 study in ACS Medicinal Chemistry Letters suggested that compounds with similar structural features could inhibit these enzymes, offering new therapeutic strategies for diseases like inflammation and cancer.

The 5-formyl group in the pyrrole ring may also contribute to the compound's potential as a prodrug. Prodrug strategies are widely used to improve the pharmacological properties of active compounds. By introducing functional groups like the formyl moiety, the compound may undergo metabolic activation in vivo, enhancing its therapeutic effect while minimizing side effects. This approach aligns with current trends in drug development, where the emphasis is on improving drug safety and efficacy.

Moreover, the 1,3,4-thiadiazol-2-yl ring system has been extensively studied for its ability to modulate ion channels and neurotransmitter receptors. Research published in European Journal of Medicinal Chemistry (2022) indicated that thiadiazole derivatives can act as selective antagonists or agonists for various receptors, making them valuable candidates for the treatment of neurological disorders. The presence of this ring system in the compound under discussion suggests its potential for applications in neuropharmacology.

The synthesis of 5-formyl-2-methyl-N-[5-(pentan-3-yl)-1,3,4-thiadiazol-2-yl]-1H-pyrrole-3-carboxamide involves multiple steps, including the formation of the thiadiazole ring and the coupling of the pyrrole moiety. The reaction conditions and reagents used in the synthesis are critical for obtaining the desired product with high purity and yield. Optimization of these parameters is essential for scaling up the production of this compound for pharmaceutical applications.

Despite its promising properties, the compound requires further investigation to fully understand its biological activities and potential side effects. Preclinical studies are necessary to evaluate its safety and efficacy in in vivo models. The development of this compound could lead to the creation of new therapeutic agents for a range of diseases, underscoring the importance of continued research in this area.

In conclusion, the compound 5-formyl-2-methyl-N-[5-(pentan-3-yl)-1,3,4-thiadiazol-2-yl]-1H-pyrrole-3-carboxamide (CAS No. 2094943-81-2) represents a significant contribution to the field of medicinal chemistry. Its unique structural features and potential biological activities make it a valuable candidate for further exploration. As research in this area progresses, it is likely that this compound will play a pivotal role in the development of new therapeutic strategies.